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Compound of Interest

Compound Name:
2-Bromo-5-iodo-4-

methylpyrimidine

Cat. No.: B15055236 Get Quote

For researchers and scientists in the field of drug development, the pyrimidine scaffold is a

cornerstone of medicinal chemistry. As an essential component of DNA and RNA, its

derivatives are biocompatible and synthetically versatile, leading to their widespread use in a

vast array of therapeutic agents.[1] Pyrimidine-based compounds are known to possess a wide

spectrum of biological activities, including anticancer, anti-infective, and anti-inflammatory

properties.[2][3] The strategic functionalization of the pyrimidine ring with different substituents

allows for the fine-tuning of a molecule's physicochemical properties, which in turn dictates its

pharmacokinetic and pharmacodynamic profile.

This guide focuses on a specific, highly functionalized building block: 2-Bromo-5-iodo-4-
methylpyrimidine. The presence of three distinct functional groups—a methyl group and two

different, selectively addressable halogens (bromine and iodine)—makes this compound a

particularly valuable intermediate for constructing complex molecular architectures. This

document serves as a technical resource for professionals, providing a comprehensive

overview of its core physicochemical properties, analytical characterization, reactivity, and safe

handling.

Molecular Identity and Structural Characteristics
A precise understanding of a molecule's identity is the foundation of all subsequent research.

Chemical Identification:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15055236?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC10820437/
https://medcraveonline.com/JAPLR/JAPLR-07-00280.pdf
https://www.mdpi.com/1424-8247/17/10/1258
https://www.benchchem.com/product/b15055236?utm_src=pdf-body
https://www.benchchem.com/product/b15055236?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15055236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Systematic Name: 2-Bromo-5-iodo-4-methylpyrimidine

CAS Number: 1260859-19-5[4][5]

Molecular Formula: C₅H₄BrIN₂

Molecular Weight: 298.91 g/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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